molecular formula C14H20FN3O2 B2790330 1-(4-Fluorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea CAS No. 1797536-06-1

1-(4-Fluorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea

Cat. No. B2790330
CAS RN: 1797536-06-1
M. Wt: 281.331
InChI Key: XWSNIVTZBZDFJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Fluorophenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea is a chemical compound with potential applications in scientific research. The compound is also known as FPEU and has been synthesized using various methods.

Mechanism of Action

FPEU acts as a selective dopamine D3 receptor antagonist, which makes it a potential candidate for the treatment of neurological disorders. The compound binds to the dopamine D3 receptor, which is involved in the regulation of dopamine release in the brain. By blocking this receptor, FPEU can modulate the release of dopamine, which can have therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects
FPEU has been shown to have significant effects on the biochemical and physiological processes in the brain. The compound has been found to modulate the release of dopamine, which is involved in the regulation of mood, motivation, and reward. FPEU has also been shown to affect the levels of other neurotransmitters, such as serotonin and norepinephrine, which can have an impact on cognitive function and behavior.

Advantages and Limitations for Lab Experiments

FPEU has several advantages for lab experiments, including its high selectivity for the dopamine D3 receptor, which makes it a useful tool compound for studying the role of this receptor in the brain. The compound is also stable and can be easily synthesized using various methods. However, FPEU has some limitations, including its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on FPEU, including the development of new synthetic methods to improve the yield and purity of the compound. Further studies are also needed to investigate the potential therapeutic applications of FPEU in the treatment of neurological disorders. Additionally, research is needed to understand the long-term effects of FPEU on the brain and to identify any potential side effects of the compound.

Synthesis Methods

The synthesis of FPEU can be achieved using different methods, including the reaction of 4-fluoroaniline with 4-hydroxypiperidine in the presence of triethylamine and isobutyl chloroformate. Another method involves the reaction of 4-fluoroaniline with 4-hydroxypiperidine in the presence of N,N'-carbonyldiimidazole and triethylamine. The yield of FPEU using these methods ranges from 50% to 70%.

Scientific Research Applications

FPEU has been used in scientific research for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. The compound has shown promise in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. FPEU has also been used as a tool compound to study the role of dopamine receptors in the brain.

properties

IUPAC Name

1-(4-fluorophenyl)-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20FN3O2/c15-11-1-3-12(4-2-11)17-14(20)16-7-10-18-8-5-13(19)6-9-18/h1-4,13,19H,5-10H2,(H2,16,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XWSNIVTZBZDFJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1O)CCNC(=O)NC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20FN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Fluorophenyl)-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.